molecular formula C11H16 B1360262 1,2-Dimethyl-4-isopropylbenzene CAS No. 4132-77-8

1,2-Dimethyl-4-isopropylbenzene

Cat. No.: B1360262
CAS No.: 4132-77-8
M. Wt: 148.24 g/mol
InChI Key: MGMSKQZIAGFMRU-UHFFFAOYSA-N
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Description

1,2-Dimethyl-4-isopropylbenzene, also known as Benzene, 1,2-dimethyl-4-(1-methylethyl)-, is a chemical compound with the molecular formula C11H16 . It has a molecular weight of 148.24474 .


Synthesis Analysis

The synthesis of benzene derivatives like this compound typically involves electrophilic aromatic substitution . The general mechanism involves two steps:

  • The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate .
  • A proton is removed from this intermediate, yielding a substituted benzene ring .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two methyl groups and one isopropyl group attached . The exact positions of these groups on the benzene ring can be determined through techniques such as NMR and FTIR .


Chemical Reactions Analysis

Benzene derivatives like this compound can undergo electrophilic aromatic substitution reactions . In these reactions, the aromaticity of the benzene ring is preserved, making them different from addition reactions that other unsaturated hydrocarbons undergo .


Physical and Chemical Properties Analysis

This compound has a range of physical and chemical properties. It has a molecular weight of 148.24474 . More detailed properties such as melting point, boiling point, density, and others can be found in chemical databases .

Scientific Research Applications

Aerobic Oxidation in Hydroperoxide Synthesis

1,2-Dimethyl-4-isopropylbenzene has been studied for its application in the aerobic oxidation reaction to a hydroperoxide. This process involves the presence of N-hydroxyphthalimide and its derivatives, achieving high selectivity for the tertiary hydroperoxide of this compound (Kurganova et al., 2018).

Kinetics of Oxidation and Ignition

The kinetics of 1,2-dimethylbenzene oxidation and ignition have been explored, providing new experimental results in various conditions. This study offers insights into the reactivity of 1,2-dimethylbenzene compared to other dimethylbenzenes under different temperatures and pressures (Gaïl et al., 2008).

Thermodynamics and Kinetics in Coordination Chemistry

This compound has been involved in studies exploring the thermodynamic and kinetic effects in coordination chemistry. This includes research on double coordination of carbonyl groups by bidentate Lewis acids and the intermolecular interactions in these processes (Vaugeois and Wuest, 1998).

High-Pressure Kinetics in Cycloaddition Reactions

Research on the high-pressure kinetics of the cycloaddition reaction of tropone with 2,3-dimethyl-1,3-butadiene was conducted in isopropylbenzene. This study supports the concerted nature of the Woodward–Hoffmann rule-allowed thermal addition reaction of tropone and highlights the role of this compound in these reactions (Sugiyama & Takeshita, 1987).

Biotransformation Studies

Biotransformation of 6,6-dimethylfulvene, a nonaromatic C5 carbocyclic analog of isopropylbenzene, has been investigated using Pseudomonas putida, showcasing the potential of bacterial arene dioxygenases for the direct conversion of compounds related to this compound (Eaton & Selifonov, 1996).

Gas Chromatography Applications

The chloro derivatives of 1,4-dimethylbenzene, including deuterated and protiated forms, were separated using capillary gas chromatography. This study provides a foundation for understanding the chromatographic behavior of compounds structurally similar to this compound (Bermejo et al., 1986).

Photoinduced Decomposition Studies

Research on the photoinduced decomposition of peracetic acid in isopropylbenzene has provided insights into the reaction mechanisms and product distributions, which are relevant to the understanding of reactions involving this compound (Ogata & Tomizawa, 1980).

Safety and Hazards

1,2-Dimethyl-4-isopropylbenzene is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (respiratory system) .

Properties

IUPAC Name

1,2-dimethyl-4-propan-2-ylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16/c1-8(2)11-6-5-9(3)10(4)7-11/h5-8H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MGMSKQZIAGFMRU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80194294
Record name 1,2-Dimethyl-4-(1-methylethyl)benzene
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Molecular Weight

148.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

4132-77-8
Record name 3,4-Dimethylcumene
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Record name 3,4-Dimethylcumene
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Record name 1,2-Dimethyl-4-(1-methylethyl)benzene
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Record name 3,4-Dimethylcumene
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Record name 3,4-DIMETHYLCUMENE
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Synthesis routes and methods

Procedure details

o-xylene is reacted with propene to give 1,2-dimethyl-4-isopropylbenzene,
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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